Cas no 40755-28-0 (2-Chloro-N-(2-propylpentyl)acetamide)

• Product Name: 2-Chloro-N-(2-propylpentyl)acetamide
• CAS No: 40755-28-0
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 333358
• Update Time: 2023-08-03

2-Chloro-N-(2-propylpentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2-propylpentyl)-
• 2-Chloro-N-(2-propylpentyl)acetamide
• Acetamide, 2-chloro-N-(2-propylpentyl)-
• 2-Chloro-N-(2-propylpentyl)ethanimidic acid

• Inchi： 1S/C10H20ClNO/c1-3-5-9(6-4-2)8-12-10(13)7-11/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： HEDPHTJERDKBOZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC(CCC)CCC)=O

Computed Properties

• Exact Mass: 205.123
• Monoisotopic Mass: 205.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.973
• Boiling Point: 321.9°C at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.45